Cas no 30114-33-1 (4-chloro-2-methylphenyl formate)

• Product Name: 4-chloro-2-methylphenyl formate
• CAS No: 30114-33-1
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• CID: 1444042
• PubChem ID: 181980
• Update Time: 2025-04-20

4-chloro-2-methylphenyl formate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylphenyl formate
• (4-chloro-2-methylphenyl) formate
• 30114-33-1
• DTXSID60184198
• SCHEMBL11084246

• Inchi： 1S/C8H7ClO2/c1-6-4-7(9)2-3-8(6)11-5-10/h2-5H,1H3
• InChI Key： LMCSFPBAYJOEII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC=O

Computed Properties

• Exact Mass: 170.01351
• Monoisotopic Mass: 170.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.7

Experimental Properties

• Density: 1.227
• Boiling Point: 233.6°C at 760 mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.528
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds